Cas no 2167374-34-5 (4-chloro-2-(3-methylbutyl)pyrimidine-5-carbonyl chloride)

• Product Name: 4-chloro-2-(3-methylbutyl)pyrimidine-5-carbonyl chloride
• CAS No: 2167374-34-5
• MF: C₁₀H₁₂Cl₂N₂O
• MW: 247.12108039856
• CID: 6482255
• PubChem ID: 165528883
• Update Time: 2025-10-28

4-chloro-2-(3-methylbutyl)pyrimidine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(3-methylbutyl)pyrimidine-5-carbonyl chloride
• 2167374-34-5
• EN300-1459070

• Inchi： 1S/C10H12Cl2N2O/c1-6(2)3-4-8-13-5-7(10(12)15)9(11)14-8/h5-6H,3-4H2,1-2H3
• InChI Key： KWCNLULGZCZZLN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C=NC(CCC(C)C)=N1

Computed Properties

• Exact Mass: 246.0326684g/mol
• Monoisotopic Mass: 246.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.8Ų

Additional information on 4-chloro-2-(3-methylbutyl)pyrimidine-5-carbonyl chloride

Introduction to 4-chloro-2-(3-methylbutyl)pyrimidine-5-carbonyl chloride (CAS No. 2167374-34-5)

4-chloro-2-(3-methylbutyl)pyrimidine-5-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2167374-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and metabolic disorders. Its unique structural features, including a chlorinated pyrimidine core and a bulky 3-methylbutyl substituent, make it a versatile building block for medicinal chemists.

The chloro-pyrimidine derivative exhibits remarkable reactivity due to the presence of the carbonyl chloride functionality at the 5-position. This reactivity allows for facile introduction into various synthetic pathways, enabling the construction of complex heterocyclic frameworks. The 3-methylbutyl group appended to the pyrimidine ring not only enhances solubility in certain organic solvents but also influences the electronic properties of the molecule, making it an attractive candidate for further functionalization.

In recent years, there has been growing interest in developing novel therapeutic agents that modulate enzyme activity and receptor binding. The pyrimidine scaffold is a privileged structure in drug discovery, with numerous approved drugs featuring this motif. Specifically, derivatives of pyrimidine have shown promise in treating conditions such as cancer, inflammation, and infectious diseases. The compound under discussion (4-chloro-2-(3-methylbutyl)pyrimidine-5-carbonyl chloride) is particularly relevant in this context, as it provides a synthetic route to access novel pyrimidine-based drugs.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in diseases such as cancer. By incorporating the chloro-pyrimidine moiety into kinase inhibitors, researchers can achieve high selectivity and potency. For instance, recent studies have demonstrated that pyrimidine-based inhibitors can disrupt aberrant signaling cascades by binding to specific kinase domains. The carbonyl chloride group in this compound allows for further derivatization, enabling fine-tuning of pharmacokinetic properties such as bioavailability and metabolic stability.

Another area where this compound has shown promise is in the synthesis of antiviral agents. Viruses often rely on host cellular machinery for replication, making pyrimidine derivatives valuable targets for therapeutic intervention. The structural versatility of 4-chloro-2-(3-methylbutyl)pyrimidine-5-carbonyl chloride allows medicinal chemists to design molecules that mimic or inhibit viral enzymes. For example, researchers have explored its utility in developing inhibitors of RNA-dependent RNA polymerases (RdRp), which are essential for viral replication. By leveraging the reactivity of the carbonyl chloride functionality, new analogs with improved antiviral activity can be rapidly generated.

The agrochemical industry also benefits from intermediates like 4-chloro-2-(3-methylbutyl)pyrimidine-5-carbonyl chloride. Pyrimidine-based compounds are widely used as herbicides, fungicides, and insecticides due to their ability to interfere with essential biological processes in pests and weeds. The chlorinated pyrimidine structure enhances binding affinity to target enzymes, leading to more effective crop protection solutions. Furthermore, the presence of the 3-methylbutyl group improves environmental compatibility by reducing persistence and toxicity in soil systems.

Recent advances in computational chemistry have further accelerated the development of novel derivatives based on this compound. High-throughput virtual screening (HTVS) and molecular docking simulations allow researchers to predict binding affinities and optimize molecular structures before conducting wet-lab experiments. This approach has been particularly effective in identifying lead compounds for drug discovery programs. By integrating experimental data with computational models, scientists can more efficiently navigate complex chemical space and identify promising candidates for further development.

The synthesis of 4-chloro-2-(3-methylbutyl)pyrimidine-5-carbonyl chloride involves multi-step organic transformations that highlight its synthetic utility. Key steps include chlorination of a pyrimidine precursor followed by alkylation with 3-methylbutyl halides or Grignard reagents. The introduction of the carbonyl chloride group typically employs chlorinating agents such as thionyl chloride or phosphorus pentachloride under controlled conditions. These synthetic strategies underscore the compound's role as a versatile intermediate in complex molecule construction.

In conclusion, 4-chloro-2-(3-methylbutyl)pyrimidine-5-carbonyl chloride (CAS No. 2167374-34-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse synthetic pathways to biologically active molecules, particularly those targeting neurological and metabolic disorders. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, this compound will undoubtedly remain a valuable asset for medicinal chemists worldwide.